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Compound of Interest

Compound Name: 2-(2-Chlorophenoxy)propylamine

Cat. No.: B1334450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the essential safety and handling

precautions for 2-(2-Chlorophenoxy)propylamine, a versatile building block in the

development of pharmaceuticals and agrochemicals.[1] Given the absence of a specific Safety

Data Sheet (SDS) for this compound, this document synthesizes critical safety information from

the SDS of closely related analogues, such as 2-(2-Chlorophenoxy)ethylamine and 2-(2-

Chlorophenoxy)propionic acid, to establish a robust framework for its safe utilization in a

laboratory setting.

Hazard Identification and Classification
While specific hazard classifications for 2-(2-Chlorophenoxy)propylamine are not readily

available, analogous compounds are known to cause skin and eye irritation, and may be

harmful if swallowed or inhaled.[2] It is prudent to handle this chemical with the assumption that

it may possess similar toxicological properties.

Exposure Controls and Personal Protection
A multi-layered approach to exposure control is critical when working with 2-(2-
Chlorophenoxy)propylamine. This involves a combination of engineering controls and

appropriate Personal Protective Equipment (PPE).

Engineering Controls
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Control Measure Specification

Ventilation

All handling procedures should be conducted in

a well-ventilated area, preferably within a

chemical fume hood.[3][4]

Safety Equipment

An eyewash station and a safety shower must

be readily accessible in the immediate work

area.[2][4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to ensuring personnel safety. The following

table outlines the recommended PPE for handling 2-(2-Chlorophenoxy)propylamine.

Body Part Protection Standard

Eyes/Face
Tightly fitting safety goggles or

a face shield.[3][5]

Conforming to EN 166 (EU) or

NIOSH (US).[3]

Skin
Chemical-resistant gloves

(e.g., nitrile, neoprene).[4][6]

Inspected prior to use and

conforming to EU Directive

89/686/EEC and the standard

EN 374.[3]

Body
A lab coat or chemical-

resistant clothing.[3][4][6]
---

Respiratory

A full-face respirator may be

necessary if exposure limits

are exceeded or if irritation is

experienced.[3]

Government approved

respirator.[4]

Safe Handling and Storage Procedures
Adherence to strict handling and storage protocols is essential to minimize the risk of exposure

and accidents.
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Handling
Avoid contact with skin and eyes.[3]

Do not breathe dust, vapor, mist, or gas.[2][4]

Wash hands thoroughly after handling.[3][4]

Use non-sparking tools to prevent electrostatic discharge.[3]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep away from incompatible materials and foodstuff containers.[3]

The recommended storage temperature is between 0-8 °C.[1]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[3][7]

Inhalation

Remove the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[2][7]

Spill and Leak Procedures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection.[3]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains.[3][4]

Containment and Cleanup: Absorb the spill with inert material (e.g., sand, earth) and place it

in a suitable, closed container for disposal.[8] Use spark-proof tools and explosion-proof

equipment.[3]

Physical and Chemical Properties
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Property Value

Molecular Formula C₉H₁₂ClNO[1]

Molecular Weight 185.65 g/mol [1]

Appearance Colorless liquid[1]

Boiling Point 108-112 °C / 3 mmHg[1]

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for the safe handling of 2-(2-
Chlorophenoxy)propylamine in a research setting.
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Caption: Workflow for the safe handling of 2-(2-Chlorophenoxy)propylamine.
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Disposal Considerations
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service to dispose of this material.[3]

This guide is intended to provide a framework for the safe handling of 2-(2-
Chlorophenoxy)propylamine. It is imperative that all laboratory personnel receive proper

training and adhere to all institutional safety protocols. The information provided herein should

be used in conjunction with a thorough risk assessment for any specific experimental

procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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